Cas no 1385385-67-0 (2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide)

2-(3-Bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide is a specialized bromopyridine derivative featuring a sulfanylacetamide backbone with a cyano-substituted dimethylpropyl moiety. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, particularly in cross-coupling reactions facilitated by the bromopyridine group. The presence of both sulfur and cyano functionalities enhances its potential as a building block for heterocyclic synthesis or as an intermediate in pharmaceutical development. Its well-defined structure and stability under standard conditions make it suitable for precise applications in organic synthesis and drug discovery research. The compound's unique combination of functional groups offers opportunities for further derivatization and scaffold diversification.
2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide structure
1385385-67-0 structure
Product Name:2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide
CAS No:1385385-67-0
MF:C13H16BrN3OS
MW:342.254640579224
CID:5989723
PubChem ID:72009384
Update Time:2025-06-12

2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide
    • EN300-26685634
    • AKOS016928050
    • Z1231034453
    • 2-[(3-BROMOPYRIDIN-2-YL)SULFANYL]-N-(1-CYANO-1,2-DIMETHYLPROPYL)ACETAMIDE
    • 1385385-67-0
    • 2-(3-Bromopyridin-2-yl)sulfanyl-N-(2-cyano-3-methylbutan-2-yl)acetamide
    • Inchi: 1S/C13H16BrN3OS/c1-9(2)13(3,8-15)17-11(18)7-19-12-10(14)5-4-6-16-12/h4-6,9H,7H2,1-3H3,(H,17,18)
    • InChI Key: RQEJMPDQQAHNKR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CN=C1SCC(NC(C#N)(C)C(C)C)=O

Computed Properties

  • Exact Mass: 341.01975g/mol
  • Monoisotopic Mass: 341.01975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.1Ų

2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685634-0.05g
2-[(3-bromopyridin-2-yl)sulfanyl]-N-(1-cyano-1,2-dimethylpropyl)acetamide
1385385-67-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide

Recent Advances in the Study of 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS: 1385385-67-0)

The compound 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS: 1385385-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide, which include a bromopyridine moiety and a cyano-dimethylpropyl group. These structural elements are believed to contribute to its bioactivity, particularly in the context of enzyme inhibition and receptor modulation. Preliminary data suggest that this compound may exhibit promising activity against specific molecular targets involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide, optimizing reaction conditions to improve yield and purity. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for future formulation development. Additionally, in vitro assays demonstrated its inhibitory effects on key enzymes such as kinases and proteases, suggesting potential applications in targeted therapy.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's interaction with cellular receptors was elucidated using X-ray crystallography and molecular docking simulations. These findings revealed a high-affinity binding mode, which could explain its observed biological effects. Furthermore, animal studies indicated favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life, making it a viable candidate for further preclinical evaluation.

Despite these promising results, challenges remain in the development of 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide as a therapeutic agent. Issues such as potential off-target effects and metabolic stability need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance selectivity and reduce toxicity, as well as exploring combination therapies to maximize efficacy.

In conclusion, the compound 2-(3-bromopyridin-2-yl)sulfanyl-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS: 1385385-67-0) represents a promising avenue for drug discovery, with recent research underscoring its potential in targeting specific disease pathways. Continued investigation into its mechanisms and optimization of its pharmacological profile will be critical for advancing this compound toward clinical applications.

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